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Compound of Interest

(1R,2S)-2-Aminocyclopentanol
Compound Name:
hydrochloride

Cat. No.: B111749

Essential Safety and Handling Guide for
(1R,2S)-2-Aminocyclopentanol Hydrochloride

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for (1R,2S)-2-Aminocyclopentanol hydrochloride (CAS No. 137254-03-6),
including personal protective equipment (PPE), operational procedures, and disposal plans to
foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment

(1R,2S)-2-Aminocyclopentanol hydrochloride is classified as a hazardous substance.
According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), it causes skin irritation (H315) and serious eye damage (H318)[1]. The GHS pictogram
associated with this chemical is GHSO05, indicating corrosive properties[1]. Therefore, stringent
adherence to PPE protocols is mandatory.

For detailed information on recommended personal protective equipment, please refer to the
table below.
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Personal Protective Equipment Specifications
Eye and Face Protection Wear chemical safety goggles or a face shield.
Hand Protection Wear appropriate chemical-resistant gloves.

A NIOSH-approved N95 respirator or higher is
Respiratory Protection recommended, especially when dust may be

generated.

Wear a lab coat, long pants, and closed-toe
) ] shoes. For larger quantities or potential for
Skin and Body Protection o ] )
significant exposure, consider a chemical-

resistant apron or suit.

Operational and Disposal Workflow

Proper handling and disposal of (1R,2S)-2-Aminocyclopentanol hydrochloride are critical to
minimize exposure and environmental impact. The following workflow diagram outlines the key

steps for safe operations and disposal.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b111749?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Operational and Disposal Workflow for (1R,2S)-2-Aminocyclopentanol Hydrochloride
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Caption: A flowchart outlining the safe handling and disposal of (1R,2S)-2-
Aminocyclopentanol hydrochloride.

Step-by-Step Handling and Disposal Procedures
I. Pre-Handling Preparations:

o Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly review the
SDS for (1R,2S)-2-Aminocyclopentanol hydrochloride.

o Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table
above. This includes, at a minimum, safety goggles, chemical-resistant gloves, and a lab
coat[1]. ANIOSH-approved N95 respirator should be used if there is a risk of inhaling dust
particles[1].

» Ventilation: Ensure you are working in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.

[I. Handling the Chemical:
¢ Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.
o Weighing: If weighing the solid, do so within a fume hood or a ventilated balance enclosure.

o Spills: In the event of a spill, avoid direct contact. Carefully sweep up the solid material,
place it in a designated and labeled waste container, and clean the spill area with an
appropriate solvent.

I1l. First Aid Measures:

 In case of eye contact: Immediately rinse cautiously with water for several minutes. If present
and easy to do, remove contact lenses. Continue rinsing and seek immediate medical
attention[2].

* In case of skin contact: Wash the affected area thoroughly with soap and water. If skin
irritation occurs, seek medical attention[2].

« If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen.
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« If swallowed: Do not induce vomiting. Rinse the mouth with water and seek immediate
medical attention.

IV. Storage:
» Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents.
V. Disposal:

» Waste Segregation: All waste containing (1R,2S)-2-Aminocyclopentanol hydrochloride,
including contaminated consumables, should be collected in a clearly labeled, sealed, and
appropriate waste container.

o Regulatory Compliance: Dispose of all chemical waste in strict accordance with all applicable
federal, state, and local environmental regulations. Consult your institution's environmental
health and safety (EHS) department for specific guidance on chemical waste disposal.

By adhering to these safety protocols and operational plans, researchers can significantly
mitigate the risks associated with handling (1R,2S)-2-Aminocyclopentanol hydrochloride,
ensuring a safer laboratory environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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